molecular formula C11H18N2O B8760372 n'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine

n'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine

Cat. No. B8760372
M. Wt: 194.27 g/mol
InChI Key: QOGRIKPNBSTVCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality n'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about n'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

n'-(2-Methoxy-phenyl)-n,n-dimethyl-ethane-1,2-diamine

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

N-(2-methoxyphenyl)-N',N'-dimethylethane-1,2-diamine

InChI

InChI=1S/C11H18N2O/c1-13(2)9-8-12-10-6-4-5-7-11(10)14-3/h4-7,12H,8-9H2,1-3H3

InChI Key

QOGRIKPNBSTVCJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCNC1=CC=CC=C1OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Anisidine (5.9 ml, 0.05 mole) and 2-dimethylaminoethyl chloride hydrochloride (5.0 g, 0.035 mole) were dissolved in ethanol (75 ml) and treated with sodium carbonate (7.42 g, 0.07 mole). The mixture was heated under reflux for 7 hours. After cooling to room temperature, the reaction mixture was filtered, and the filtrate evaporated in vacuo. The residue was dissolved in H2O and 10% NaOH solution was added until basic. The mixture was extracted into Et2O, dried (Na2SO4) and evaporated in vacuo to give an orange oil. This was purified by flash column chromatography, eluting with ethyl acetate to afford the title compound as a pale orange oil (3.28 g, 48%).
Quantity
5.9 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
7.42 g
Type
reactant
Reaction Step Two
Yield
48%

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